Cas no 66170-46-5 (1,4-Benzenediamine, 2-methyl-, hydrochloride)

• Product Name: 1,4-Benzenediamine, 2-methyl-, hydrochloride
• CAS No: 66170-46-5
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 388625
• Update Time: 2024-01-29

1,4-Benzenediamine, 2-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 2-methyl-, hydrochloride
• 2-methylbenzene-1,4-diamine,hydrochloride

• Inchi： 1S/C7H10N2.ClH/c1-5-4-6(8)2-3-7(5)9;/h2-4H,8-9H2,1H3;1H
• InChI Key： HRWVOWXYMGUWLK-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N)C=C1C.[H]Cl

Computed Properties

• Exact Mass: 158.061
• Monoisotopic Mass: 158.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Color/Form: solid